Cas no 2680770-62-9 (tert-butyl N-6-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylcarbamate)

• Product Name: tert-butyl N-6-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylcarbamate
• CAS No: 2680770-62-9
• MF: C₁₆H₁₆BrN₃O₂S
• MW: 394.286141395569
• CID: 5623661
• PubChem ID: 165921949
• Update Time: 2025-06-13

tert-butyl N-6-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]carbamate
• EN300-28302914
• 2680770-62-9
• tert-butyl N-6-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylcarbamate

• Inchi： 1S/C16H16BrN3O2S/c1-16(2,3)22-15(21)19-13-12(10-4-6-11(17)7-5-10)18-14-20(13)8-9-23-14/h4-9H,1-3H3,(H,19,21)
• InChI Key： UCEGSFRXGZQKSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(NC(=O)OC(C)(C)C)N2C=CSC2=N1

Computed Properties

• Exact Mass: 393.01466g/mol
• Monoisotopic Mass: 393.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83.9Ų

Additional information on tert-butyl N-6-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylcarbamate

Recent Advances in the Study of tert-Butyl N-6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-ylcarbamate (CAS: 2680770-62-9)

The compound tert-butyl N-6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-ylcarbamate (CAS: 2680770-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring an imidazo[2,1-b][1,3]thiazole core, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. The presence of the 4-bromophenyl moiety and the tert-butyl carbamate group enhances its binding affinity and selectivity toward specific biological targets, making it a promising candidate for further research.

Recent studies have focused on the synthesis and optimization of this compound to improve its pharmacokinetic and pharmacodynamic profiles. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for tert-butyl N-6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-ylcarbamate, which achieved a higher yield and purity compared to previous methods. The study emphasized the importance of the bromine substituent in modulating the compound's interaction with target proteins, as demonstrated by X-ray crystallography and molecular docking simulations. These findings suggest that the compound could serve as a valuable scaffold for the development of new kinase inhibitors.

In addition to its synthetic advancements, the biological activity of tert-butyl N-6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-ylcarbamate has been explored in various preclinical models. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits potent inhibitory effects against a panel of cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway and disrupts key signaling pathways involved in cell proliferation. These results highlight its potential as a lead compound for anticancer drug development.

Furthermore, the compound's role in targeting specific kinases has been a subject of intense investigation. Research published in ACS Chemical Biology in early 2024 demonstrated that tert-butyl N-6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-ylcarbamate selectively inhibits certain tyrosine kinases implicated in inflammatory diseases. The study utilized a combination of biochemical assays and cellular models to validate its efficacy and specificity, paving the way for its potential application in treating autoimmune disorders.

Despite these promising findings, challenges remain in the development of tert-butyl N-6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-ylcarbamate as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and in vivo studies. Ongoing research aims to optimize the compound's properties and evaluate its safety profile in animal models, with the ultimate goal of advancing it to clinical trials.

In conclusion, tert-butyl N-6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-ylcarbamate (CAS: 2680770-62-9) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for understanding kinase-related pathways and developing novel therapeutics. Future research will likely focus on expanding its therapeutic potential and overcoming existing limitations to facilitate its transition from the bench to the bedside.